Frovatriptan Succinate monohydrate
Frovatriptan Succinate monohydrate
Frovatriptan Succinate is the succinate salt form of frovatriptan, a synthetic triptan with serotonin (5-HT) receptor agonist activity. Frovatriptan succinate binds selectively and with high affinity to 5-HT 1B and presynaptic 5-HT 1D receptors in the extracerebral and intracranial arteries. This leads to an inhibition of serotonin activity and results in vasoconstriction of the painfully dilated blood vessels during migraine attack. Frovatriptan succinate is indicated for the acute treatment of migraine. (NCI05)
See also: Frovatriptan (has active moiety).
See also: Frovatriptan (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
158930-17-7
VCID:
VC20809698
InChI:
InChI=1S/C14H17N3O.C4H6O4/c1-16-9-3-5-13-11(7-9)10-6-8(14(15)18)2-4-12(10)17-13;5-3(6)1-2-4(7)8/h2,4,6,9,16-17H,3,5,7H2,1H3,(H2,15,18);1-2H2,(H,5,6)(H,7,8)/t9-;/m1./s1
SMILES:
CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N.C(CC(=O)O)C(=O)O.O
Molecular Formula:
C18H23N3O5
Molecular Weight:
361.4 g/mol
Frovatriptan Succinate monohydrate
CAS No.: 158930-17-7
Cat. No.: VC20809698
Molecular Formula: C18H23N3O5
Molecular Weight: 361.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Frovatriptan Succinate is the succinate salt form of frovatriptan, a synthetic triptan with serotonin (5-HT) receptor agonist activity. Frovatriptan succinate binds selectively and with high affinity to 5-HT 1B and presynaptic 5-HT 1D receptors in the extracerebral and intracranial arteries. This leads to an inhibition of serotonin activity and results in vasoconstriction of the painfully dilated blood vessels during migraine attack. Frovatriptan succinate is indicated for the acute treatment of migraine. (NCI05) See also: Frovatriptan (has active moiety). |
|---|---|
| CAS No. | 158930-17-7 |
| Molecular Formula | C18H23N3O5 |
| Molecular Weight | 361.4 g/mol |
| IUPAC Name | butanedioic acid;(6R)-6-(methylamino)-6,7,8,9-tetrahydro-5H-carbazole-3-carboxamide |
| Standard InChI | InChI=1S/C14H17N3O.C4H6O4/c1-16-9-3-5-13-11(7-9)10-6-8(14(15)18)2-4-12(10)17-13;5-3(6)1-2-4(7)8/h2,4,6,9,16-17H,3,5,7H2,1H3,(H2,15,18);1-2H2,(H,5,6)(H,7,8)/t9-;/m1./s1 |
| Standard InChI Key | WHTHWNUUXINXHN-SBSPUUFOSA-N |
| Isomeric SMILES | CN[C@@H]1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N.C(CC(=O)O)C(=O)O |
| SMILES | CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N.C(CC(=O)O)C(=O)O.O |
| Canonical SMILES | CNC1CCC2=C(C1)C3=C(N2)C=CC(=C3)C(=O)N.C(CC(=O)O)C(=O)O |
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